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Compound of Interest

Compound Name: N-(4-Chlorophenyl)-2-nitroaniline

Cat. No.: B1293857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(4-Chlorophenyl)-2-nitroaniline, a

chemical compound of interest in various industrial and pharmaceutical applications. This

document consolidates its chemical properties, safety information, and potential synthetic

pathways, presenting the data in a clear and accessible format for technical audiences.

Chemical Identity and Properties
N-(4-Chlorophenyl)-2-nitroaniline is an organic compound with the CAS number 23008-56-2.

[1][2][3] Its fundamental properties are summarized in the table below.
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Property Value Source(s)

CAS Number 23008-56-2 [1][2][3]

Molecular Formula C₁₂H₉ClN₂O₂ [2][3][4]

Molecular Weight 248.67 g/mol [2][3]

IUPAC Name
N-(4-chlorophenyl)-2-

nitroaniline

Physical Form Solid

Purity Typically ≥97%

Storage Temperature
2-8°C (Refrigerator), Keep in a

dark, dry place
[2]

Safety and Handling
N-(4-Chlorophenyl)-2-nitroaniline is classified as a hazardous substance. Appropriate

personal protective equipment (PPE) and engineering controls should be utilized when

handling this chemical.

GHS Hazard Information:

Pictogram GHS07 (Exclamation mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[5] H319: Causes

serious eye irritation.[5] H335: May cause

respiratory irritation.[5]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.
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Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of N-(4-Chlorophenyl)-2-
nitroaniline are not readily available in the provided search results, a general synthetic

approach can be inferred from related chemical syntheses. A common method for forming

diarylamines is through a Buchwald-Hartwig amination or a similar nucleophilic aromatic

substitution reaction.

Representative Synthetic Workflow:

A plausible synthesis route involves the coupling of 2-nitroaniline with a 4-chlorophenyl halide

or the coupling of 4-chloroaniline with a 2-nitrophenyl halide, often catalyzed by a palladium or

copper catalyst.

Reactants

Reaction Conditions

2-Fluoronitrobenzene

N-(4-Chlorophenyl)-2-nitroaniline

Nucleophilic Aromatic
Substitution

4-Chloroaniline

Base (e.g., K₂CO₃)

Solvent (e.g., DMSO)

Heat

Click to download full resolution via product page
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A plausible synthetic pathway for N-(4-Chlorophenyl)-2-nitroaniline.

General Experimental Protocol for Nucleophilic Aromatic Substitution:

Reactant Preparation: In a reaction vessel, dissolve 2-fluoronitrobenzene and 4-chloroaniline

in a suitable polar aprotic solvent, such as dimethyl sulfoxide (DMSO).

Addition of Base: Add a base, such as potassium carbonate, to the mixture. The base acts

as a proton scavenger.

Reaction: Heat the reaction mixture to an elevated temperature (e.g., 100-150°C) and stir for

several hours until the reaction is complete, as monitored by a technique like Thin Layer

Chromatography (TLC).

Workup: After cooling to room temperature, the reaction mixture is typically poured into water

to precipitate the crude product.

Purification: The crude solid is collected by filtration, washed with water, and then purified,

often by recrystallization from a suitable solvent (e.g., ethanol), to yield the final product.

Applications and Biological Relevance
N-(4-Chlorophenyl)-2-nitroaniline serves as an important intermediate in the synthesis of

other chemical compounds. One notable application is in the production of the pharmaceutical

agent Clofazimine.[1] Clofazimine is an antimycobacterial drug used in the treatment of leprosy.

N-(4-Chlorophenyl)-2-nitroaniline Multi-step
Chemical Synthesis

Clofazimine
(Antimycobacterial Drug)

Click to download full resolution via product page

Role as an intermediate in pharmaceutical synthesis.

The search results did not indicate any direct biological activity or involvement in specific

signaling pathways for N-(4-Chlorophenyl)-2-nitroaniline itself. Its primary relevance in drug

development appears to be as a precursor molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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